Cas no 2839138-35-9 (2-Amino-2-(1-methylcyclopentyl)acetic acid hydrochloride)

• Product Name: 2-Amino-2-(1-methylcyclopentyl)acetic acid hydrochloride
• CAS No: 2839138-35-9
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 6185061
• PubChem ID: 165897464
• Update Time: 2025-06-10

2-Amino-2-(1-methylcyclopentyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-methylcyclopentyl)acetic acid hydrochloride
• 2839138-35-9
• EN300-7995045
• 2-Amino-2-(1-methylcyclopentyl)acetic acid hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c1-8(4-2-3-5-8)6(9)7(10)11;/h6H,2-5,9H2,1H3,(H,10,11);1H
• InChI Key： NZLRVZMFGUBNBE-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C1(C)CCCC1)N)=O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-(1-methylcyclopentyl)acetic acid hydrochloride

Comprehensive Overview of 2-Amino-2-(1-methylcyclopentyl)acetic acid hydrochloride (CAS No. 2839138-35-9)

2-Amino-2-(1-methylcyclopentyl)acetic acid hydrochloride (CAS No. 2839138-35-9) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This hydrochloride salt derivative of a cyclopentyl-modified amino acid exhibits unique structural properties, making it valuable for drug discovery and peptide synthesis. Researchers are particularly interested in its potential as a chiral building block for designing novel therapeutic agents targeting neurological and metabolic disorders.

The compound's 1-methylcyclopentyl moiety contributes to enhanced steric hindrance and lipophilicity, factors crucial for improving drug bioavailability. Recent studies highlight its application in developing GPCR-targeted therapies, a hot topic in precision medicine. With the growing demand for structure-activity relationship (SAR) optimization in drug design, CAS 2839138-35-9 offers researchers a versatile scaffold for molecular modifications.

Analytical characterization of 2-Amino-2-(1-methylcyclopentyl)acetic acid HCl typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The pharmaceutical industry shows increasing interest in such constrained amino acid analogs as they often demonstrate improved metabolic stability compared to linear counterparts. This aligns with current trends in peptidomimetic drug development, where researchers seek to overcome the limitations of traditional peptide therapeutics.

From a synthetic chemistry perspective, the preparation of 2839138-35-9 involves multi-step organic transformations including asymmetric synthesis techniques to control stereochemistry. The compound's zwitterionic nature before salt formation presents interesting solubility characteristics, a property frequently investigated in formulation science. These attributes make it relevant to ongoing discussions about drug delivery system optimization.

Quality control protocols for 2-Amino-2-(1-methylcyclopentyl)acetic acid hydrochloride emphasize strict monitoring of enantiomeric purity, a critical parameter given the compound's potential biological activity. The development of robust analytical methods for this compound reflects broader industry movements toward quality by design (QbD) principles in pharmaceutical manufacturing.

Emerging applications of CAS 2839138-35-9 include its use as a precursor for bioactive peptide synthesis and as a modifier in medicinal chemistry projects. Its structural features are being explored in the context of allosteric modulator development, particularly for targets in the central nervous system. This connects with current research trends in neuropharmacology and neurodegenerative disease treatment strategies.

The compound's physicochemical properties, including its pKa values and partition coefficient, are subjects of ongoing investigation. These studies contribute valuable data to computational chemistry models and molecular docking simulations, areas experiencing rapid growth due to advancements in AI-assisted drug discovery. Such applications position 2-Amino-2-(1-methylcyclopentyl)acetic acid HCl at the intersection of traditional synthetic chemistry and cutting-edge computational approaches.

Stability studies of 2839138-35-9 under various conditions provide insights relevant to pharmaceutical storage requirements. The scientific community continues to explore its potential in creating prodrug systems, particularly for compounds requiring improved blood-brain barrier penetration. These investigations align with contemporary needs in CNS drug development programs.

As regulatory agencies emphasize impurity profiling, methodologies for analyzing related substances in 2-Amino-2-(1-methylcyclopentyl)acetic acid hydrochloride preparations have become increasingly sophisticated. This reflects broader quality standards in the pharmaceutical industry, where even minor structural variations can significantly impact therapeutic outcomes. The compound serves as an interesting case study in chiral impurity control strategies.

Future research directions for CAS 2839138-35-9 may include exploration of its metabolic pathways and potential drug-drug interactions. Such studies would contribute to the growing body of knowledge about structural alerts in drug design and support the development of safer therapeutic agents. The compound's unique architecture continues to inspire innovation across multiple disciplines within life sciences research.